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Compound of Interest

Compound Name: Trilobatin 2''-acetate

Cat. No.: B015690 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential safety and logistical information for

Trilobatin 2''-acetate, a sweet dihydrochalcone-glucoside isolated from the leaves of

Lithocarpus pachyphyllus.[1][2] While a specific Safety Data Sheet (SDS) for Trilobatin 2''-
acetate is not readily available, this document synthesizes information from available

resources for related compounds and general laboratory safety protocols to ensure safe

handling and disposal.

Personal Protective Equipment (PPE)
The first line of defense against chemical exposure is the correct and consistent use of

Personal Protective Equipment. Based on the hazards associated with the closely related

compound Trilobatin, which includes skin and eye irritation, the following PPE is recommended

when handling Trilobatin 2''-acetate.[3]

Recommended Personal Protective Equipment:
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or punctures

before use. Change gloves

frequently and immediately if

contaminated.[4]

Eye Protection
Safety glasses with side-

shields or goggles

Must be worn at all times in the

laboratory to protect against

splashes. Conforming to

EN166 or NIOSH approved

standards.[5]

Body Protection Laboratory coat

A flame-retardant lab coat that

fully covers the arms should be

worn.[4]

Respiratory Protection NIOSH-approved respirator

Recommended when handling

the powder outside of a

certified chemical fume hood

or in the case of a spill. The

type of respirator will depend

on the potential exposure

concentration.[3][4][5]

Chemical and Physical Properties
Understanding the physical and chemical properties of Trilobatin 2''-acetate is crucial for safe

handling and storage.

Properties of Trilobatin 2''-acetate:
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Property Value

CAS Number 647853-82-5

Molecular Formula C23H26O11

Molecular Weight 478.5 g/mol

Appearance Powder

Purity ≥98%

Solubility
DMSO, Pyridine, Methanol, Ethanol,

Chloroform, Dichloromethane

Storage Temperature -20°C or 2-8°C, protected from air and light

[Source:[6][7][8][9]]

Operational and Disposal Plans
Handling and Storage:

Receiving: Upon receiving the product, gently shake the vial to ensure any compound that

may have adhered to the cap or neck during transportation settles at the bottom. For liquid

products, centrifuge at 200-500 RPM to gather the liquid at the bottom of the vial.[7][8]

Preparation of Solutions: Whenever possible, prepare and use solutions on the same day. If

stock solutions are necessary, store them as aliquots in tightly sealed vials at -20°C. These

are generally usable for up to two weeks.[7] Before use, allow the product to equilibrate to

room temperature for at least one hour prior to opening the vial.[7]

General Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3] Use only

outdoors or in a well-ventilated area.[3] Wash hands thoroughly after handling.[3]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][7]

Recommended storage is at -20°C under an inert atmosphere for long-term stability.[6]

Short-term storage at 2-8°C is also acceptable.[7][9]

Disposal Plan:
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Proper disposal of Trilobatin 2''-acetate and any contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Solid Waste: Collect unused Trilobatin 2''-acetate and any contaminated solid materials

(e.g., gloves, paper towels, weighing paper) in a designated, leak-proof, and clearly labeled

hazardous waste container.

Liquid Waste: Solutions containing Trilobatin 2''-acetate should be collected in a separate,

labeled hazardous waste container for chemical waste.

Decontamination: Decontaminate all glassware and equipment that has come into contact

with the compound. A common method is to soak the items in a 10% bleach solution

overnight, which can oxidize organotin compounds to less toxic forms.[4] After soaking, rinse

thoroughly with water and wash with a laboratory detergent.[4]

Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal

regulations.[3] Contact your institution's Environmental Health and Safety (EHS) department

for specific guidance.

Spill Response Workflow
In the event of a spill, a clear and immediate response is critical to ensure the safety of all

laboratory personnel.
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Immediate Assessment

Response Actions

Waste Management

Spill Occurs
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Evacuate Area if Necessary

Large or Hazardous Spill

Don Appropriate PPE

Small, Manageable Spill

Notify Supervisor and EHS

Contain the Spill

Clean Up Spill with Absorbent Material

Decontaminate the Area

Dispose of Contaminated Materials as Hazardous Waste
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Caption: Logical workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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